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Compound of Interest

Compound Name: Dovitinib dilactic acid

Cat. No.: B607186

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the dissolution of Dovitinib dilactic acid in
dimethyl sulfoxide (DMSO). Adherence to this protocol is crucial for preparing accurate and
stable stock solutions for various research applications.

Introduction

Dovitinib, also known as TKI-258 or CHIR-258, is a multi-targeted receptor tyrosine kinase
(RTK) inhibitor.[1][2] It primarily targets class Il (FLT3/c-Kit), class IV (FGFR1/3), and class V
(VEGFR1-4) RTKs.[1][3] Due to its hydrophobic nature, Dovitinib dilactic acid is commonly
dissolved in DMSO to prepare stock solutions for in vitro and in vivo studies. Proper dissolution
and storage are essential to maintain the compound's integrity and activity. It is highly
recommended to use freshly opened, anhydrous DMSO, as hygroscopic DMSO can negatively
impact the solubility of the compound.[1][4][5]

Quantitative Data Summary

The following table summarizes the key quantitative information for Dovitinib dilactic acid and
its solubility in DMSO.
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Parameter Value References
Molecular Weight 572.59 g/mol [61[7]
CAS Number 852433-84-2 [6]

Varies by supplier and specific
salt form, with reported values
ranging from =30 mg/mL to 93
o mg/mL. For example:83
Solubility in DMSO [L1[31[41161[ 7]

mg/mL (144.96 mM)[1]=57.3

mg/mL[6][7]=30 mg/mL (52.39
mM)[4]93 mg/mL (192.74 mM)

for the lactate hydrate form[3]

Powder Storage -20°C for up to 3 years. [1]8]

-80°C for 6 months to 1 year[1]
[2][7][8][9]-20°C for 1 month[2]

Stock Solution Storage [71[8][9]!t is advised to aliquot [L][21[7118]19]
the solution to avoid repeated

freeze-thaw cycles.[2][8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol provides a step-by-step method for preparing a 10 mM stock solution of Dovitinib
dilactic acid in DMSO.

Materials:

Dovitinib dilactic acid powder (CAS: 852433-84-2)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance
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o Vortex mixer

» Water bath or sonicator

o Pipettes and sterile filter tips
Procedure:

e Pre-handling of Compound: Before opening, briefly centrifuge the vial of Dovitinib dilactic
acid powder at approximately 3000 rpm for a few minutes to ensure all the powder is at the
bottom of the vial.[5]

e Weighing the Compound: Accurately weigh the desired amount of Dovitinib dilactic acid
powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 5.73 mg of the compound (Molecular Weight: 572.59 g/mol ).

e Adding DMSO: Add the calculated volume of anhydrous DMSO to the tube containing the
powder. For the example above, add 1 mL of DMSQO. It is critical to use freshly opened
DMSO to minimize moisture content.[4][5]

e Dissolution:
o Tightly cap the tube and vortex thoroughly for several minutes.

o To aid dissolution, sonication is recommended.[1][3][10] Place the tube in an ultrasonic
bath for 10-15 minutes.

o Alternatively, gentle warming in a water bath at 37°C or 45°C can be used to facilitate
dissolution.[1][7]

» Visual Inspection: After vortexing and sonication/warming, visually inspect the solution to
ensure it is clear and free of any visible particulates. A completely dissolved solution should
be transparent with no turbidity or sediment.[11]

 Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock
solution can be sterilized by passing it through a 0.22 um syringe filter.

» Aliquoting and Storage:
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o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile tubes.[2][7][8]

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[1][2][7][8][9]

Note on Dilution for Cell-Based Assays: When preparing working solutions for cell culture,
dilute the DMSO stock solution in the culture medium. Ensure the final concentration of DMSO
is less than 0.5% to avoid cellular toxicity.[8] It is advisable to perform dilutions in a stepwise

manner to prevent precipitation of the compound.[8]

Visualizations

Experimental Workflow for Dissolving Dovitinib Dilactic Acid
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Caption: Workflow for preparing a Dovitinib dilactic acid stock solution in DMSO.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b607186?utm_src=pdf-body-img
https://www.benchchem.com/product/b607186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

Signaling Pathways Inhibited by Dovitinib
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Caption: Major signaling pathways targeted and inhibited by Dovitinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Dissolving Dovitinib
Dilactic Acid in DMSQ]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607186#protocol-for-dissolving-dovitinib-dilactic-acid-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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